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Abstract

Tetrahydrolachnophyllum lactone is a natural product identified by the CAS number 56407-
87-5. Publicly available scientific data on this specific compound is notably scarce, hindering a
comprehensive understanding of its chemical and biological properties. Commercial suppliers
indicate its isolation from the plant Conyza stricta (also known as Eschenbachia stricta). This
technical guide aims to provide an in-depth overview of Tetrahydrolachnophyllum lactone,
drawing heavily on the more extensively studied, structurally related unsaturated analog,
Lachnophyllum lactone. This document will cover the known information about its chemical
identity, potential biological activities based on its chemical class, and propose experimental
protocols for its further investigation. The significant knowledge gaps regarding this compound
will be clearly highlighted, presenting opportunities for future research.

Introduction to Lachnophyllum Lactones

Lachnophyllum lactones belong to a class of naturally occurring acetylenic y-lactones. The
unsaturated parent compound, Lachnophyllum lactone, has been isolated from various plants
of the Conyza genus, including Conyza bonariensis and Conyza canadensis. These
compounds are of interest due to their reported biological activities, which include phytotoxic,
fungitoxic, nematicidal, antileishmanial, and antimycobacterial properties.[1][2][3] The
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"tetrahydro-" prefix in Tetrahydrolachnophyllum lactone indicates that it is a saturated
derivative of Lachnophyllum lactone, suggesting it lacks the conjugated double bonds of the
parent structure. This structural difference is expected to influence its physicochemical
properties and biological activity.

Chemical and Physical Properties

Specific experimental data for Tetrahydrolachnophyllum lactone is not readily available in
peer-reviewed literature. The following table summarizes the predicted or known properties of
the parent compound, Lachnophyllum lactone, to provide a contextual reference.

Value (Lachnophyllum

Property Data Source
Lactone)

CAS Number 23251-68-5 PubChem[4]

Molecular Formula C10Hs0O2 PubChem[4]

Molecular Weight 160.17 g/mol PubChem[4]

(52)-5-[(E)-hex-4-en-2-
IUPAC Name ] PubChem[4]
ynylidene]furan-2-one

For Tetrahydrolachnophyllum lactone (CAS 56407-87-5), the molecular formula would be
C10H1402, reflecting the addition of hydrogen atoms to saturate the double and triple bonds.

Potential Biological Activities and Mechanism of
Action

While no specific biological activity data for Tetrahydrolachnophyllum lactone has been
found, the broader class of sesquiterpene lactones, to which it belongs, is known for a range of
pharmacological effects.

Anti-inflammatory Activity

Many sesquiterpene lactones exhibit potent anti-inflammatory properties. A primary mechanism
of action is the inhibition of the pro-inflammatory transcription factor, Nuclear Factor-kappa B
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(NF-kB).[5] By preventing the activation of NF-kB, these compounds can downregulate the
expression of inflammatory cytokines, chemokines, and adhesion molecules.

Diagram: Generalized NF-kB Signaling Pathway and Potential Inhibition by Sesquiterpene
Lactones
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Chemical Composition of Different Extracts of Conyza bonariensis: Insecticidal and
Nematicidal Activities [scirp.org]

o 3. Synthesis and biological evaluation of natural Lachnophyllum methyl ester, Lachnophyllum
lactone and their synthetic analogs - Organic & Biomolecular Chemistry (RSC Publishing)
[pubs.rsc.org]

e 4. Lachnophyllum lactone | C10H802 | CID 5380632 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 5. clearsynth.com [clearsynth.com]

 To cite this document: BenchChem. [Tetrahydrolachnophyllum Lactone: A Technical
Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592797#tetrahydrolachnophyllum-lactone-cas-
number-56407-87-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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